Cas no 2229298-59-1 (2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine)

• Product Name: 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine
• CAS No: 2229298-59-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6613640
• PubChem ID: 165618080
• Update Time: 2025-07-22

2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine
• 2229298-59-1
• EN300-1804415

• Inchi： 1S/C10H19N/c1-9(2)8(10(9,3)4)6-5-7(6)11/h6-8H,5,11H2,1-4H3
• InChI Key： YAHHQKNMBFOMSU-UHFFFAOYSA-N
• SMILES： NC1CC1C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine

Introduction to 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine (CAS No. 2229298-59-1)

2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229298-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropane ring and a tetramethylcyclopropyl substituent. The presence of these structural motifs imparts distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The structural composition of 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine is notable for its rigidity and stability, largely due to the cyclopropane ring and the highly branched tetramethylcyclopropyl group. These features contribute to the molecule's resistance to metabolic degradation, which is a critical factor in pharmaceutical design. The cyclopropane ring is known for its strain energy, which can be exploited to enhance binding affinity to biological targets. In contrast, the bulky tetramethylcyclopropyl group can serve as a steric anchor, improving the compound's selectivity and reducing off-target effects.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine represents an innovative approach to creating structurally diverse molecules that may exhibit unique pharmacological profiles. Researchers have been exploring its potential as a lead compound in various therapeutic areas, including anti-inflammatory and anticancer applications. The compound's ability to modulate biological pathways while maintaining structural integrity makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine is its potential interaction with biological targets at the molecular level. The cyclopropane ring can engage in favorable interactions with aromatic residues in protein binding pockets, while the tetramethylcyclopropyl group can occupy larger hydrophobic regions. This dual-mode binding capability suggests that the compound may be effective in targeting multiple receptors or enzymes simultaneously. Such multifaceted interactions could lead to synergistic effects that enhance therapeutic outcomes.

The synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The incorporation of the cyclopropane ring requires precise control over reaction conditions to avoid unwanted side products. Additionally, the introduction of the tetramethylcyclopropyl group demands specialized synthetic strategies to ensure regioselectivity and high yield. Despite these challenges, advances in synthetic methodology have made it increasingly feasible to produce complex molecules like this one with high purity and scalability.

Recent studies have highlighted the importance of computational modeling in understanding the behavior of such compounds. Molecular docking simulations have been employed to predict how 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine interacts with target proteins. These simulations have provided valuable insights into its binding affinity and mode of action. Furthermore, virtual screening techniques have been used to identify potential derivatives with enhanced pharmacological properties. Such computational approaches are essential for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacological potential of 2-(2,2,3,3-tetramethylcyclopropyl)cyclopropan-1-amine has been explored in several preclinical studies. Initial findings suggest that it may exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. Additionally, its ability to cross cell membranes efficiently makes it a promising candidate for treating diseases where membrane permeability is a limiting factor. These preliminary results warrant further investigation into its therapeutic applications.

In conclusion, 2229298-59 represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of rigidity from the cyclopropane ring and steric bulk from the tetramethylcyclopropyl group makes it an intriguing candidate for drug development. As our understanding of molecular interactions continues to evolve, 2229298 may play a crucial role in discovering novel therapeutics for various diseases.